Cas no 92285-01-3 (Ajoene)

• Product Name: Ajoene
• CAS No: 92285-01-3
• MF: C₉H₁₄OS₃
• MW: 234.40185880661
• CID: 806765
• Update Time: 2025-04-19

Ajoene Chemical and Physical Properties

Names and Identifiers

• Disulfide,2-propen-1-yl [3-(2-propen-1-ylsulfinyl)-1-propen-1-yl]
• Allyl[(2E)-3-(allyldisulfanyl)-2-propen-1-yl]sulfoniumolate
• CIS-4,5,9-TRITHIADODECA-1,6,11-TRIENE-9-
• Z-Ajoene
• Z Ajoene
• Ajoene

• Inchi： 1S/C9H14OS3/c1-3-6-11-12-7-5-9-13(10)8-4-2/h3-5,7H,1-2,6,8-9H2/b7-5+
• InChI Key： IXELFRRANAOWSF-FNORWQNLSA-N
• SMILES： S(CC=C)(C/C=C/SSCC=C)=O

Computed Properties

• Exact Mass: 234.021
• Monoisotopic Mass: 234.021
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.9A^2

Experimental Properties

• Density: 1.181
• Boiling Point: 376°Cat760mmHg
• Flash Point: 181.2°C
• Refractive Index: 1.602
• PSA: 86.88000
• LogP: 3.86790

Ajoene Security Information

• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfoxides Sulfoxides
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfoxides